Cas no 64273-86-5 (4-chloro-2,2-dimethylbutanenitrile)

• Product Name: 4-chloro-2,2-dimethylbutanenitrile
• CAS No: 64273-86-5
• MF: C₆H₁₀ClN
• MW: 131.603300571442
• MDL: MFCD19232491
• CID: 1675692
• PubChem ID: 357881
• Update Time: 2025-09-21

4-chloro-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-chloro-2,2-dimethyl-
• NSC617415
• JEFSZASOUUCOKS-UHFFFAOYSA-N
• EN300-85364
• 4-chloro-2,2-dimethylbutanenitrile
• NSC-617415
• 4-chloro-2,2-dimethylbutyronitrile
• AKOS006387363
• CS-0263153
• 64273-86-5
• SCHEMBL7807742

• MDL： MFCD19232491
• Inchi： 1S/C6H10ClN/c1-6(2,5-8)3-4-7/h3-4H2,1-2H3
• InChI Key： JEFSZASOUUCOKS-UHFFFAOYSA-N
• SMILES： ClCCC(C#N)(C)C

Computed Properties

• Exact Mass: 131.0503
• Monoisotopic Mass: 131.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Additional information on 4-chloro-2,2-dimethylbutanenitrile

Comprehensive Guide to Butanenitrile, 4-chloro-2,2-dimethyl- (CAS No. 64273-86-5)

Butanenitrile, 4-chloro-2,2-dimethyl- (CAS No. 64273-86-5) is a specialized organic compound widely used in fine chemical synthesis and industrial applications. This nitrile derivative, characterized by its unique molecular structure, plays a crucial role in the production of pharmaceuticals, agrochemicals, and specialty materials. With increasing interest in sustainable chemistry and green synthesis, researchers are exploring novel applications for this compound, making it a topic of significant relevance in modern chemical research.

The chemical structure of 4-chloro-2,2-dimethylbutanenitrile features a nitrile group (-CN) attached to a four-carbon chain, with a chlorine atom at the 4-position and two methyl groups at the 2-position. This specific arrangement contributes to its reactivity and makes it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in creating more efficient synthetic pathways for complex molecules, aligning with the current industry focus on atom economy and reaction efficiency.

In pharmaceutical applications, Butanenitrile, 4-chloro-2,2-dimethyl- serves as a key building block for various active pharmaceutical ingredients (APIs). Its structural features allow for diverse chemical transformations, making it particularly useful in the synthesis of nitrogen-containing heterocycles, which are prevalent in many modern drugs. The compound's stability and predictable reactivity profile have made it a favorite among medicinal chemists working on drug discovery and process optimization.

The agrochemical industry also benefits from 4-chloro-2,2-dimethylbutanenitrile, where it functions as an intermediate in the production of crop protection agents. With the growing global demand for sustainable agriculture solutions, this compound's role in developing new-generation pesticides and herbicides has gained attention. Its molecular structure allows for the creation of compounds with improved environmental profiles, addressing current concerns about eco-friendly pest control and reduced environmental impact.

From a technical perspective, Butanenitrile, 4-chloro-2,2-dimethyl- typically appears as a colorless to pale yellow liquid with a characteristic nitrile odor. It exhibits moderate solubility in common organic solvents but limited solubility in water, properties that influence its handling and application in various processes. These physical characteristics make it suitable for use in different reaction conditions, contributing to its versatility in industrial applications.

The synthesis of 4-chloro-2,2-dimethylbutanenitrile involves several established chemical routes, with recent advancements focusing on more sustainable production methods. Current research explores catalytic processes and alternative starting materials to improve the compound's green chemistry metrics, reflecting the industry's shift toward environmentally responsible manufacturing. These developments are particularly relevant as companies seek to align with global sustainability goals and circular economy principles.

Market trends indicate steady demand for Butanenitrile, 4-chloro-2,2-dimethyl-, driven by its applications in high-value chemical sectors. The compound's supply chain has adapted to meet the needs of diverse industries, with manufacturers implementing strict quality control measures to ensure consistency and purity. As regulatory requirements evolve, producers are investing in advanced analytical techniques to characterize the compound thoroughly and guarantee its performance in various applications.

Safety considerations for handling 4-chloro-2,2-dimethylbutanenitrile follow standard chemical safety protocols. While not classified as highly hazardous, proper ventilation, personal protective equipment, and appropriate storage conditions are recommended. These precautions align with the chemical industry's commitment to responsible stewardship and workplace safety, topics that have gained prominence in recent years.

Looking forward, the applications of Butanenitrile, 4-chloro-2,2-dimethyl- are expected to expand as researchers discover new synthetic utilities. Its role in developing innovative materials and specialty chemicals positions it as a compound of ongoing interest in academic and industrial laboratories. The growing emphasis on bio-based chemicals and sustainable synthesis may further influence how this versatile intermediate is utilized in coming years.

For researchers and industry professionals seeking detailed technical information about 4-chloro-2,2-dimethylbutanenitrile, numerous resources are available through scientific literature and chemical databases. The compound's well-documented properties and established applications make it a reliable choice for various synthetic challenges, while its potential for new discoveries continues to attract scientific investigation.